Disposable gold nanoparticle functionalized and bare screen-printed electrodes for potentiometric determination of trazodone hydrochloride in pure form and pharmaceutical preparations†
RSC Advances Pub Date: 2018-03-23 DOI: 10.1039/C8RA00745D
Abstract
In the present study, screen-printed electrodes unmodified and chemically modified with gold nanoparticles were used as sensitive electrochemical sensors for the determination of trazodone hydrochloride. The sensors were based on the use of a tetraphenylborate ion association complex as an electroactive material in screen-printed electrodes with dioctyl phthalate (DOP) as a solvent mediator modified with gold nanoparticles which improve the electrode conductivity and enhance the surface area. The sensors displayed a stable response for 5, 6 and 7 months with a reproducible potential and linear response over the concentration range 1 × 10−5–1 × 10−2 mol L−1 at 25 ± 1 °C with Nernstian slopes of 57.50 ± 0.66, 58.30 ± 0.45 and 59.05 ± 0.58 mV per decade and detection limits of 7.9 × 10−6, 7.6 × 10−6 and 6.8 × 10−6 mol L−1 for sensor 1, 2 and 3 respectively. The analytical performance of the screen printed electrodes in terms of selectivity coefficients for trazodone hydrochloride relative to the number of potentially interfering substances was investigated. The proposed method has been applied successfully for the analysis of the drug in its pure and dosage forms and there is no interference from any common pharmaceutical additives.
Recommended Literature
- [1] TiO2 nanocrystal rods on titanium microwires: growth, vacuum annealing, and photoelectrochemical oxygen evolution†
- [2] Ternary non-fullerene polymer solar cells with 13.51% efficiency and a record-high fill factor of 78.13%†
- [3] Iodine-free high efficient quasi solid-state dye-sensitized solar cell containing ionic liquid and polyaniline-loaded carbon black
- [4] Structural and thermodynamic aspects of hydration of Gd(iii) systems†
- [5] Palladium catalyzed Csp2–H activation for direct aryl hydroxylation: the unprecedented role of 1,4-dioxane as a source of hydroxyl radicals†
- [6] Photophysical behaviour of cyclometalated iridium(iii) complexes with phosphino(terthiophene) ligands†
- [7] Theoretical and experimental studies of Ba2SmTaO6 on crystal structure, electronic structure and optical properties
- [8] Note on G. S. Cox's paper on cider-vinegar
- [9] Designing porous and stable Au-coated Ni nanosheets on Ni foam for quasi-symmetrical polymer Li–air batteries†
- [10] The computational prediction of Raman and ROA spectra of charged histidine tautomers in aqueous solution
